Cas no 2228247-12-7 (1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-one
• CAS No: 2228247-12-7
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 6406448
• PubChem ID: 165839779
• Update Time: 2025-05-20

1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-one
• EN300-1810000
• 2228247-12-7
• 1-[1-(2-methylquinolin-6-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C15H15NO/c1-10-3-4-12-9-13(5-6-14(12)16-10)15(7-8-15)11(2)17/h3-6,9H,7-8H2,1-2H3
• InChI Key： AGIHBUFWTLXPGC-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC3C(=CC=C(C)N=3)C=2)CC1

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Additional information on 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-one

Professional Introduction to Compound with CAS No. 2228247-12-7 and Product Name: 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-one

The compound with the CAS number 2228247-12-7 and the product name 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-one represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in therapeutic research. The molecular structure incorporates a 2-methylquinolin-6-yl moiety linked to a cyclopropylethan-1-one backbone, which suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research, particularly in the quest for targeted therapies. The 2-methylquinolin-6-yl group is a well-known pharmacophore found in various bioactive molecules, exhibiting properties that can modulate biological pathways relevant to diseases such as cancer and inflammation. This moiety's ability to engage with specific enzymes and receptors has been extensively studied, leading to the discovery of several lead compounds that have advanced into clinical trials.

The cyclopropylethan-1-one component of the compound adds another layer of complexity, providing a rigid scaffold that can enhance binding affinity and selectivity. Cyclopropane rings are known for their unique electronic properties and their ability to induce conformational constraints in molecules, which can be leveraged to optimize drug-like characteristics. This structural feature has been exploited in various drug candidates, demonstrating its utility in improving pharmacokinetic profiles and reducing off-target effects.

Recent studies have highlighted the significance of combining quinoline derivatives with cyclopropane motifs to develop novel therapeutic agents. The compound 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-one is no exception, as it embodies the synergistic potential of these structural elements. Preclinical investigations have suggested that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are critical targets in oncology research. The presence of the 2-methylquinolin-6-yl group particularly aligns with ongoing efforts to develop small-molecule inhibitors that disrupt aberrant signaling pathways in cancer cells.

Moreover, the compound's design aligns with the growing trend toward structure-based drug design (SBDD), where computational modeling and experimental validation are used in tandem to optimize molecular interactions. The rigid framework provided by the cyclopropylethan-1-one moiety allows for precise tuning of binding interactions, while the quinoline component offers diverse chemical functionalities for further derivatization. This dual functionality makes the compound a versatile scaffold for generating analogs with enhanced potency and selectivity.

In the context of medicinal chemistry, the synthesis of complex heterocyclic compounds often presents significant challenges due to their intricate structures. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. The preparation of 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-one involves multi-step organic transformations, including cyclization reactions and functional group interconversions, which require meticulous optimization to achieve high yields and purity.

One of the key considerations in developing novel therapeutic agents is their metabolic stability and pharmacokinetic properties. The structural features of this compound suggest that it may exhibit favorable solubility and bioavailability characteristics, which are essential for effective drug delivery. Additionally, the presence of both quinoline and cyclopropane moieties provides opportunities for further chemical modifications aimed at improving metabolic stability and reducing potential toxicity.

The quinoline scaffold is particularly noteworthy for its historical significance in medicinal chemistry. Quinoline derivatives have been extensively studied for their antimicrobial and antimalarial properties, with several well-known drugs still based on this core structure. The introduction of a methyl group at position 2 enhances electronic properties and can influence binding interactions with biological targets. This modification has been explored in various contexts, leading to compounds with improved therapeutic profiles.

The cyclopropylethanone moiety contributes to the compound's unique pharmacological profile by introducing steric constraints that can fine-tune interactions with biological targets. Cyclopropane-containing molecules have shown promise in various therapeutic areas due to their ability to mimic strained natural products and enhance binding affinity through induced fit mechanisms. This structural feature has been successfully incorporated into several drug candidates that have advanced into clinical development.

As research continues to evolve, interdisciplinary approaches combining computational chemistry, synthetic organic chemistry, and biological testing are becoming increasingly prevalent. These integrative strategies allow for rapid screening and optimization of lead compounds like 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-one, accelerating the discovery process from hit identification to clinical candidate selection. The compound's unique structural features make it an attractive subject for such multidisciplinary investigations.

In conclusion, the compound with CAS number 2228247-12-7 represents a significant contribution to the field of medicinal chemistry. Its combination of a 2-methylquinolin-6-yl moiety and a cyclopropylethanone backbone positions it as a promising candidate for further therapeutic development. With ongoing research focusing on optimizing its pharmacological properties and exploring new applications, this compound holds considerable potential as an intermediate or lead molecule in drug discovery efforts.